Cas no 2228620-77-5 (4-(3-methoxyazetidin-3-yl)methylquinoline)

• Product Name: 4-(3-methoxyazetidin-3-yl)methylquinoline
• CAS No: 2228620-77-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6443108
• PubChem ID: 165675101
• Update Time: 2025-07-14

4-(3-methoxyazetidin-3-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyazetidin-3-yl)methylquinoline
• EN300-1746870
• 4-[(3-methoxyazetidin-3-yl)methyl]quinoline
• 2228620-77-5

• Inchi： 1S/C14H16N2O/c1-17-14(9-15-10-14)8-11-6-7-16-13-5-3-2-4-12(11)13/h2-7,15H,8-10H2,1H3
• InChI Key： VZDVBAGOBKYVQU-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CN=C3C=CC=CC=23)CNC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-(3-methoxyazetidin-3-yl)methylquinoline

Introduction to 4-(3-methoxyazetidin-3-yl)methylquinoline (CAS No. 2228620-77-5)

4-(3-methoxyazetidin-3-yl)methylquinoline (CAS No. 2228620-77-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline and azetidine moieties, exhibits promising pharmacological properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-(3-methoxyazetidin-3-yl)methylquinoline is composed of a quinoline ring, which is a fundamental scaffold in many bioactive molecules, and an azetidine ring substituted with a methoxy group. The quinoline moiety is known for its diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the azetidine ring, particularly with the methoxy substitution, adds additional complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

The synthesis of 4-(3-methoxyazetidin-3-yl)methylquinoline has been reported in several studies. One common approach involves the reaction of 4-chloromethylquinoline with 3-methoxyazetidine in the presence of a suitable base. This method provides a straightforward and efficient route to the target compound. Recent advancements in synthetic methodologies have also explored alternative routes, such as palladium-catalyzed coupling reactions and microwave-assisted synthesis, which offer improved yields and reduced reaction times.

In terms of biological activities, 4-(3-methoxyazetidin-3-yl)methylquinoline has shown promising results in various assays. Studies have demonstrated its potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, this compound has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and enzymes.

Recent research has also explored the potential of 4-(3-methoxyazetidin-3-yl)methylquinoline as a lead compound for drug development. Preclinical studies have evaluated its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have shown that the compound has favorable pharmacokinetic parameters and low toxicity, making it a promising candidate for further development.

The therapeutic applications of 4-(3-methoxyazetidin-3-yl)methylquinoline are not limited to oncology and inflammation. Emerging evidence suggests that this compound may also have potential in other therapeutic areas. For instance, preliminary studies have indicated its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and modulate key pathways involved in neurodegeneration makes it an attractive candidate for further investigation.

In conclusion, 4-(3-methoxyazetidin-3-yl)methylquinoline (CAS No. 2228620-77-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and promising biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a crucial role in the development of novel therapeutic agents.